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Compound of Interest

Compound Name: 2-Phenoxyphenylacetonitrile

Cat. No.: B1360290

Technical Support Center: 2-
Phenoxyphenylacetonitrile

This guide provides technical support for researchers, scientists, and drug development
professionals on the proper handling and disposal of 2-Phenoxyphenylacetonitrile waste.

Frequently Asked Questions (FAQSs)

Q1: What is 2-Phenoxyphenylacetonitrile and what are its primary hazards?

Al: 2-Phenoxyphenylacetonitrile (also known as 3-Phenoxybenzyl cyanide) is a chemical
intermediate. It is classified as hazardous and is harmful if swallowed, inhaled, or in contact
with skin.[1] It can cause serious eye irritation and skin irritation, and may also lead to
respiratory irritation.[1]

Q2: What immediate steps should | take in case of accidental exposure?
A2: In case of accidental exposure, follow these first-aid measures immediately:

« If Inhaled: Move the person to fresh air and keep them comfortable for breathing. If they feel
unwell, call a POISON CENTER or doctor.[1]

« If on Skin: Wash the affected area with plenty of water.[1] If skin irritation occurs, seek
medical advice.[1] Contaminated clothing should be removed and washed before reuse.[1]
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 If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present
and easy to do so. Continue rinsing and get medical attention if irritation persists.[1]

« If Swallowed: Rinse the mouth and call a POISON CENTER or doctor if you feel unwell.[1]
Q3: What personal protective equipment (PPE) is required when handling this chemical?

A3: When handling 2-Phenoxyphenylacetonitrile, you must wear protective gloves, protective
clothing, eye protection, and face protection.[1] All work should be conducted in a well-
ventilated area, such as a chemical fume hood, to avoid breathing mists, vapors, or spray.[1][2]

Q4: How should | store 2-Phenoxyphenylacetonitrile and its waste?

A4: Store the chemical and any generated waste in its original or a compatible, tightly sealed
container in a cool, dry, and well-ventilated area.[1] It should be stored away from incompatible
materials like strong oxidizing agents, acids, and bases.[1][3]

Q5: Can I dispose of small amounts of 2-Phenoxyphenylacetonitrile waste down the drain?

A5: No. Under no circumstances should 2-Phenoxyphenylacetonitrile or its waste be
disposed of down the drain.[1][4] It must be treated as hazardous waste and disposed of
according to local, state, and federal regulations.[4]

Q6: What materials are incompatible with 2-Phenoxyphenylacetonitrile?

A6: 2-Phenoxyphenylacetonitrile is incompatible with strong oxidizing agents.[5] As a nitrile, it
should also be kept away from strong acids, bases, reducing agents, peroxides, and epoxides,
as mixing can lead to violent reactions or the release of toxic hydrogen cyanide gas.[3][6]
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Problem / Issue Probable Cause

Solution

) ] Improper handling, container
Accidental Spill )
failure.

For small spills: Immediately
contain the spill with an inert
absorbent material like sand or
vermiculite.[1] Wearing
appropriate PPE, collect the
absorbed material into a
suitable, labeled container for
hazardous waste disposal.[1]
Avoid breathing vapors.[1] For
large spills: Evacuate the area
and move upwind.[1] Alert your
institution's emergency
services or fire brigade.
Prevent the spill from entering

drains or waterways.[1]

) ) i Container degradation,
Container for Waste is Leaking )
physical damage.

Place the leaking container
into a larger, compatible, and
properly labeled secondary
containment bin. Transfer the
waste to a new, appropriate
container if safe to do so.
Dispose of the damaged
container as hazardous waste.
Always check containers for

physical damage before use.

[1]

Unsure How to Label Waste

Lack of procedural knowledge.

Container

All waste containers must be
clearly labeled with the words
"Hazardous Waste" and the full
chemical name: "2-
Phenoxyphenylacetonitrile.[4]
Do not use abbreviations. The
label should also include the

date the waste was first added.
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Mixing with Other Waste
Streams

Improper waste segregation.

Do not mix 2-
Phenoxyphenylacetonitrile
waste with other chemical
waste unless compatibility has
been confirmed.[5][7]
Incompatible materials can
cause dangerous reactions.[3]
Keep different waste streams
in separate, clearly labeled

containers.

Quantitative Data Summary

The following table summarizes key physical and chemical properties for 2-

Phenoxyphenylacetonitrile and related compounds.

Property Value Source
Molecular Formula C14H11NO [8]
Molecular Weight 209.24 g/mol [8]
Appearance Liquid [1]
. ) ~230-234 °C (for
Boiling Point o [9][10]
Phenylacetonitrile)
) ~101-102 °C (for
Flash Point o [9][10]
Phenylacetonitrile)
Water Solubility Insoluble [9][10]
Strong oxidizing agents, strong
Incompatible Materials acids, strong bases, reducing [3][10]
agents.
Carbon oxides, Nitrogen
Hazardous Decomposition oxides (NOx), Hydrogen [5][10]

cyanide.
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Experimental Protocols
Protocol 1: General Handling and Use of 2-
Phenoxyphenylacetonitrile

This protocol outlines the safe handling of 2-Phenoxyphenylacetonitrile during a typical
laboratory experiment.

1. Preparation and Precautionary Measures:

» Confirm that a current Safety Data Sheet (SDS) for 2-Phenoxyphenylacetonitrile is
accessible.

» Ensure a chemical spill kit with appropriate absorbent material is readily available.

e Set up your experiment inside a certified chemical fume hood.

» Don the required PPE: safety goggles, face shield, lab coat, and chemical-resistant gloves
(e.g., nitrile).

2. Aliquoting the Reagent:

o Place the stock container of 2-Phenoxyphenylacetonitrile in a secondary containment tray
inside the fume hood.

o Carefully measure and transfer the required amount of the chemical to your reaction vessel.

o Securely close the lid of the stock container immediately after use.[1]

3. During the Experiment:

o Keep all vessels containing 2-Phenoxyphenylacetonitrile closed when not actively in use.
o Continuously operate the fume hood throughout the experiment.
« Monitor the reaction for any signs of incompatibility or unexpected outcomes.

4. \Waste Generation and Collection:

» All materials that come into direct contact with 2-Phenoxyphenylacetonitrile (e.g., pipette
tips, contaminated gloves, absorbent paper) must be considered hazardous waste.

o Dispose of these solid waste items into a designated, clearly labeled hazardous waste bag
or container kept inside the fume hood.

o Collect all liquid waste containing 2-Phenoxyphenylacetonitrile in a dedicated, sealed, and
properly labeled hazardous waste container.[4] Do not mix with other waste streams.[7]
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5. Post-Experiment Cleanup:

o Decontaminate any non-disposable equipment (e.g., glassware) by rinsing with an
appropriate solvent. Collect this rinsate as hazardous waste.
+ Wipe down the work surface inside the fume hood with a suitable cleaning agent. Dispose of

the wipe as solid hazardous waste.
 Remove PPE carefully, disposing of gloves and any other contaminated items into the

hazardous waste stream.
e Wash hands thoroughly with soap and water after the procedure is complete.[1]

Visualizations
Workflow for Handling 2-Phenoxyphenylacetonitrile
Waste
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Waste Generation Point (Fume Hood)

Experiment Complete

Liquid Waste Generated Solid Waste Generated
(e.g., reaction mixture, rinsate) (e.g., contaminated gloves, wipes, pipette tips)

1 I
x Waste Segregation & Collection J

Collect in Labeled,
Sealed Liquid Waste Container
(2-Phenoxyphenylacetonitrile Waste)

Collect in Labeled,
Solid Hazardous Waste Bag/Bin

Temporaly Storage

Final Disposal

Schedule Pickup by
Environmental Health & Safety (EHS)

Transport to Licensed
Hazardous Waste Facility

Click to download full resolution via product page

Caption: Waste handling workflow from generation to final disposal.

Spill Response Decision Pathway
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Spill of 2-Phenoxyphenylacetonitrile Occurs

Is the spill large or small?

Small

Large

Small Spill Large Spill
(Manageable by lab personnel) (Beyond lab's capacity to handle)

Don appropriate PPE
(gloves, goggles, lab coat)

'

Contain spill with
inert absorbent material

'

Collect absorbed material into a
labeled hazardous waste container

:

Clean and decontaminate the area

Evacuate the immediate area

Alert EHS / Emergency Services

Prevent entry into drains

Click to download full resolution via product page

Caption: Decision-making process for responding to a chemical spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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